Cas no 2171757-16-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid
• CAS No: 2171757-16-5
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 5921890
• PubChem ID: 165517864
• Update Time: 2025-05-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid
• 2171757-16-5
• EN300-1509444
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(pyrrolidin-1-yl)propyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H33N3O5/c31-25(32)13-12-24(26(33)28-14-7-17-30-15-5-6-16-30)29-27(34)35-18-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,23-24H,5-7,12-18H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： UGLTYJKLUQVYLN-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCCCN1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid: A Comprehensive Overview

The compound with CAS No. 2171757-16-5, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(pyrrolidin-1-yl)propylcarbamoyl}butanoic acid, is a highly specialized molecule with significant potential in the fields of pharmaceuticals and organic chemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine moiety, and a butanoic acid backbone. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as peptide coupling and protecting group strategies. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This ensures high yields and excellent purity in the final product. The presence of the pyrrolidine ring introduces additional complexity to the molecule, enhancing its potential for interactions with biological systems.

One of the most promising applications of this compound lies in its use as an intermediate in peptide synthesis. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. The integration of this compound into peptide sequences has been demonstrated to improve the stability and solubility of the resulting peptides, making it an invaluable tool in drug discovery and development.

Moreover, the compound's unique structure has attracted attention in the field of medicinal chemistry. Researchers have explored its potential as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, studies have shown that modifying the pyrrolidine ring can significantly influence the compound's ability to penetrate cellular membranes, thereby enhancing its bioavailability.

In addition to its synthetic applications, this compound has also been investigated for its biological activity. Preclinical studies have revealed that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that further optimization could lead to the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of Fmoc-amino acids with activated esters or mixed carbonates, followed by selective deprotection to regenerate free amine groups. The integration of the pyrrolidine moiety typically requires nucleophilic substitution or condensation reactions, depending on the specific design of the molecule.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These tools provide critical insights into molecular integrity and stereochemical configuration, ensuring that the final product meets rigorous quality standards.

In conclusion, CAS No. 2171757-16-5 represents a cutting-edge molecule with diverse applications in chemical synthesis and drug development. Its intricate structure and functional groups make it a valuable asset for researchers seeking to design innovative compounds with tailored biological properties. As ongoing research continues to uncover new possibilities for this compound, its role in advancing medicinal chemistry is expected to grow significantly.